N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C20H19N3O3S/c21-10-16-15-6-7-23(11-14-4-2-1-3-5-14)12-18(15)27-20(16)22-19(24)17-13-25-8-9-26-17/h1-5,13H,6-9,11-12H2,(H,22,24)
• InChI Key: ITDAETBYNPGXPG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)C3=COCCO3)C#N)CC4=CC=CC=C4
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

The compound is a type of thienopyridine. Thienopyridines are a class of compounds that have been employed in the design of privileged structures in medicinal chemistry. They are known to exhibit a wide range of pharmacological activities.

Synthesis Analysis

The synthesis of similar compounds involves the design and preparation of novel heterocyclic compounds with potential biological activities. A series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated.

Molecular Structure Analysis

The molecular structure of the compound is complex, with multiple functional groups. It includes a pyrimidine moiety, which is a privileged structure in medicinal chemistry. The compounds containing pyrimidine as the core are reported to exhibit diverse types of biological and pharmaceutical activities.

Scientific Research Applications

Synthetic Approaches and Applications

Synthetic Routes to Thienopyridine Derivatives

El-Meligie et al. (2020) describe versatile synthons for preparing thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives, showcasing synthetic methodologies that could be applicable to the synthesis of related compounds like the one . These synthetic pathways offer a foundation for the development of new pharmaceuticals and materials with varied applications (El-Meligie, Khalil, El-Nassan, & Ibraheem, 2020).

Preparation of Tetrahydrobenzothiophene Derivatives

Abdalha et al. (2011) detail the synthesis of tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives using microwave irradiation, illustrating advanced synthetic techniques that could enhance the production of complex molecules including the one in focus. This method may improve the efficiency and yield of pharmaceuticals (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).

Future Directions

The high binding energy for similar compounds suggests the need for further structure optimization and in-depth studies as a possible inhibitor. This indicates that there is potential for future research and development in this area.